Cas no 2679927-74-1 (rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate)

• Product Name: rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate
• CAS No: 2679927-74-1
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5631072
• PubChem ID: 165932090
• Update Time: 2025-05-30

rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate
• 2679927-74-1
• EN300-28291329

• Inchi： 1S/C17H23NO4/c19-15(22-12-14-6-2-1-3-7-14)18-11-10-16(20)8-4-5-9-17(16,21)13-18/h1-3,6-7,20-21H,4-5,8-13H2/t16-,17+/m0/s1
• InChI Key： NJWLIVHEVBDRLP-DLBZAZTESA-N
• SMILES： O[C@@]12CCN(C(=O)OCC3C=CC=CC=3)C[C@@]1(CCCC2)O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70Ų

Additional information on rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate

Rac-Benzyl (4aR,8aS)-4a,8a-Dihydroxy-Decahydroisoquinoline-2-Carboxylate: A Comprehensive Overview

Rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate, identified by the CAS number 2679927-74-1, is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and applications. The structure of this compound is characterized by a decahydroisoquinoline backbone with hydroxyl groups at positions 4a and 8a, and a benzyl group attached to the carboxylic acid moiety at position 2.

The synthesis of rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate involves a multi-step process that typically includes the formation of the isoquinoline skeleton followed by functionalization to introduce the hydroxyl and benzyl groups. Recent advancements in asymmetric synthesis have enabled the selective formation of enantiomerically enriched compounds, which is crucial for applications in drug discovery where stereochemistry plays a pivotal role. The compound's stereochemistry is defined by the R configuration at position 4a and the S configuration at position 8a, as indicated by its IUPAC name.

Research into this compound has revealed its potential in several areas. In pharmacology, it has been investigated for its ability to modulate cellular signaling pathways and interact with various protein targets. For instance, studies have shown that it exhibits activity against certain kinases and enzymes, making it a promising lead compound for drug development. Additionally, its unique structure suggests potential applications in materials science, particularly in the design of advanced materials with tailored electronic properties.

The CAS number 2679927-74-1 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers can reliably reference and retrieve information about the compound across different studies and publications. The integration of this compound into chemical libraries has facilitated high-throughput screening efforts aimed at identifying novel bioactive agents.

In terms of physical properties, rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate exhibits a melting point that is consistent with other isoquinoline derivatives in its class. Its solubility characteristics are also under investigation to determine its suitability for various formulation strategies in pharmaceutical applications. Recent studies have employed computational chemistry techniques to predict its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties.

The application of green chemistry principles in the synthesis of this compound has been another area of focus. Researchers have explored catalytic methods and biocatalysts to enhance the efficiency and sustainability of its production processes. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical quality.

In conclusion, rac-benzyl (4aR,8aS)-4a,8a-dihydroxy-decahydroisoquinoline-2-carboxylate, CAS number 2679927-74-1, represents a valuable addition to the arsenal of compounds available for scientific exploration. Its unique structure and promising biological activities make it a subject of ongoing research across multiple disciplines. As advancements in synthetic methodologies and analytical techniques continue to unfold, this compound is likely to find even more diverse applications in both academic and industrial settings.